1-(Prop-2-yn-1-yl)imidazolidin-2-one

• IUPAC Name: 1-prop-2-ynylimidazolidin-2-one
• InChI: InChI=1S/C6H8N2O/c1-2-4-8-5-3-7-6(8)9/h1H,3-5H2,(H,7,9)
• InChI Key: CJTPKXKFJLIBBK-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCNC1=O
• Molecular Formula: C6H8N2O
• Molecular Weight: 124.14 g/mol
• CAS RN: 131423-07-9

Description

“1-(Prop-2-yn-1-yl)imidazolidin-2-one” is a chemical compound with the molecular formula C6H8N2O. It is a white or colorless solid that is highly soluble in water and other polar solvents. The compound has a molecular weight of 126.16.

Synthesis Analysis

The synthesis of imidazolidin-2-ones and imidazol-2-ones can be achieved via intramolecular hydroamidation of propargylic ureas. The Sandmeyer reaction of differently C-2 substituted N-(prop-2-yn-1-ylamino)pyridines is an efficient, mild, new, and practical method for the stereospecific synthesis of (E)-exo-halomethylene bicyclic pyridones bearing the imidazo [1,2-a]pyridine heterocyclic ring system.

Molecular Structure Analysis

The molecular structure of “1-(Prop-2-yn-1-yl)imidazolidin-2-one” consists of three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical And Chemical Properties Analysis

“1-(Prop-2-yn-1-yl)imidazolidin-2-one” is a white or colorless solid that is highly soluble in water and other polar solvents. It has a molecular weight of 126.16.

Scientific Research Applications

Anticancer Research

This compound may serve as a precursor in the synthesis of various imidazole derivatives that have shown potential in anticancer studies. .

Antimicrobial Activity

Imidazolidin-2-one derivatives can be designed to exhibit antimicrobial properties. .

Synthesis of Heterocyclic Compounds

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Future Directions

The future directions for “1-(Prop-2-yn-1-yl)imidazolidin-2-one” could involve further exploration of its biological activities and potential applications in the development of new drugs. As with any chemical compound, ongoing research and development are crucial for discovering new properties and uses.

Mechanism of Action

Target of Action

1-(Prop-2-yn-1-yl)imidazolidin-2-one is a derivative of imidazole . Imidazole derivatives are known to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . Therefore, the primary targets of 1-(Prop-2-yn-1-yl)imidazolidin-2-one can be expected to be diverse and dependent on the specific biological activity being expressed.

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a range of biological effects . For instance, some imidazole derivatives act as inhibitors of certain enzymes, while others may interact with cell receptors or DNA .

Biochemical Pathways

Given the broad range of biological activities associated with imidazole derivatives, it can be inferred that multiple biochemical pathways could be affected . These could include pathways related to inflammation, tumor growth, diabetes, allergies, fever, viral infections, oxidative stress, amoebic infections, helminthic infections, fungal infections, and ulcers .

Pharmacokinetics

Imidazole itself is known to be highly soluble in water and other polar solvents , which could potentially influence the bioavailability of 1-(Prop-2-yn-1-yl)imidazolidin-2-one.

Result of Action

Given the broad range of biological activities associated with imidazole derivatives, the effects could be diverse and dependent on the specific biological activity being expressed .

Synthesis routes and methods I

Procedure details

Chloroethyl isocyanate (12.2 g, 0.11 mol) was added at 0° C. to a stirred solution of propargylamine (6.6 g, 0.12 mol) in THF (200 mL). The solution was allowed to warm to room temperature and sodium hydride (5.5 g of 50% in oil, washed with ether to remove the oil) was added. The reaction was quenched with acetic acid (6.0 mL), the THF was removed under reduced pressure, and the residue was partitioned between ethyl acetate and water. The ethyl acetate was evaporated and the residual solid was crystallized from ethyl acetate; Skellysolve B to give 11.1 g of 1-(2-propynyl)-2-imidazolidinone, m.p. 110°-115° C.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a suspension of ethylene urea (592 mg, 6.88 mmol) in tetrahydrofuran (15 mL) was added dropwise butyl lithium/hexane solution (2.7 mL, 13.6 mmol) at 0° C. under nitrogen. Thereto was added 3-bromopropyne (410 mg, 6.88 mmol), and the mixture was stirred at 60° C. for 3 hours. Thereto was added 5% aqueous potassium bisulfate solution, and the mixture was extracted with ethyl acetate, dried over magnesium sulfate, and filtered. The filtrate was concentrated in vacuo and the residue was purified by silica gel chromatography (ethyl acetate/hexane 1/1) to give the titled compound (202 mg, 24%).